Cas no 133216-43-0 (N-(adamantan-1-yl)-2,2-dimethylpropanamide)

• Product Name: N-(adamantan-1-yl)-2,2-dimethylpropanamide
• CAS No: 133216-43-0
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 3709565
• PubChem ID: 4271592
• Update Time: 2025-06-10

N-(adamantan-1-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2,2-dimethyl-N-tricyclo[3.3.1.13,7]dec-1-yl-
• N-((1S,3R,5S)-adamantan-1-yl)pivalamide
• N-(adamantan-1-yl)-2,2-dimethylpropanamide
• NCGC00323100-01
• SR-01000004829-1
• VU0493866-1
• F0075-0047
• Oprea1_292821
• HMS1412P12
• Oprea1_626262
• AB01103915-03
• Z27687045
• AKOS001052096
• SCHEMBL8102998
• IDI1_008561
• SR-01000004829
• N-(1-adamantyl)-2,2-dimethylpropanamide
• N-ADAMANTAN-1-YL-2,2-DIMETHYL-PROPIONAMIDE
• 133216-43-0
• IFLab1_000342

• Inchi： 1S/C15H25NO/c1-14(2,3)13(17)16-15-7-10-4-11(8-15)6-12(5-10)9-15/h10-12H,4-9H2,1-3H3,(H,16,17)
• InChI Key： ANZPVMVVRHNTHS-UHFFFAOYSA-N
• SMILES： C(NC12CC3CC(CC(C3)C1)C2)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.193614421Da
• Monoisotopic Mass: 235.193614421Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(adamantan-1-yl)-2,2-dimethylpropanamide

N-(Adamantan-1-yl)-2,2-Dimethylpropanamide: A Comprehensive Overview

The compound with CAS No. 133216-43-0, known as N-(adamantan-1-yl)-2,2-dimethylpropanamide, is a unique organic compound that has garnered attention in various scientific and industrial fields. This compound is characterized by its adamantane framework, which is a diamondoid structure with high stability and rigidity, combined with a propanamide functional group. The combination of these structural elements imparts distinctive chemical and physical properties to the compound, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of N-(adamantan-1-yl)-2,2-dimethylpropanamide in the field of materials science. Its rigid structure and high thermal stability make it an ideal candidate for use in advanced materials such as high-performance polymers and composites. Researchers have explored its ability to enhance the mechanical properties of polymers without compromising their flexibility, which could revolutionize industries such as aerospace and automotive manufacturing.

In addition to its material science applications, this compound has shown promise in pharmaceutical research. The adamantane moiety is known for its lipophilic properties, which can enhance drug delivery systems by improving the solubility and bioavailability of hydrophobic drugs. Recent experiments have demonstrated that N-(adamantan-1-yl)-2,2-dimethylpropanamide can serve as a versatile carrier in drug delivery systems, potentially leading to more effective treatments for various diseases.

The synthesis of N-(adamantan-1-yl)-2,2-dimethylpropanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the adamantane derivative and subsequent amide formation through nucleophilic acyl substitution. Recent advancements in catalysis have enabled more efficient and environmentally friendly production methods, reducing the overall cost and ecological impact of manufacturing this compound.

From a chemical standpoint, N-(adamantan-1-yl)-2,2-dimethylpropanamide exhibits interesting reactivity due to the electronic effects of its functional groups. The propanamide group introduces hydrogen bonding capabilities, which can influence the compound's solubility and intermolecular interactions. These properties have been leveraged in recent studies to develop new types of surfactants and stabilizers for use in industrial applications such as coatings and adhesives.

In terms of physical properties, this compound has a high melting point and excellent thermal stability, making it suitable for high-temperature applications. Its low volatility also contributes to its safety profile, reducing concerns related to occupational exposure in industrial settings.

Looking ahead, the versatility of N-(adamantan-1-yl)-2,2-dimethylpropanamide suggests that it will continue to be a focal point in both academic research and industrial development. As researchers uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing modern technology and medicine.